Cas no 2227898-35-1 ((1R)-3-amino-1-(3-bromo-5-fluorophenyl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(3-bromo-5-fluorophenyl)propan-1-ol
• CAS No: 2227898-35-1
• MF: C₉H₁₁BrFNO
• MW: 248.092145204544
• CID: 6259218
• PubChem ID: 165782633
• Update Time: 2025-05-20

(1R)-3-amino-1-(3-bromo-5-fluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-(3-bromo-5-fluorophenyl)propan-1-ol
• 2227898-35-1
• EN300-1924994

• Inchi： 1S/C9H11BrFNO/c10-7-3-6(4-8(11)5-7)9(13)1-2-12/h3-5,9,13H,1-2,12H2/t9-/m1/s1
• InChI Key： LTKZXVAVIYLNSF-SECBINFHSA-N
• SMILES： BrC1=CC(=CC(=C1)[C@@H](CCN)O)F

Computed Properties

• Exact Mass: 247.00080g/mol
• Monoisotopic Mass: 247.00080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Additional information on (1R)-3-amino-1-(3-bromo-5-fluorophenyl)propan-1-ol

Introduction to (1R)-3-amino-1-(3-bromo-5-fluorophenyl)propan-1-ol (CAS No. 2227898-35-1)

(1R)-3-amino-1-(3-bromo-5-fluorophenyl)propan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2227898-35-1, represents a promising candidate for further research and development in the creation of novel therapeutic agents. The molecular structure of this compound incorporates both aromatic and aliphatic moieties, which are strategically positioned to interact with biological targets in a highly specific manner.

The< strong>amino group at the 3-position and the< strong>bromo- and< strong>fluorophenyl substituent at the 1-position contribute to the compound's overall reactivity and potential biological activity. These functional groups are particularly important in drug design, as they can modulate the compound's solubility, metabolic stability, and binding affinity to biological targets. The stereochemistry at the chiral center, indicated by the (1R) configuration, is crucial for ensuring the compound's efficacy and minimizing unwanted side effects.

In recent years, there has been a growing interest in developing small molecule inhibitors that target enzymes involved in critical cellular pathways. (1R)-3-amino-1-(3-bromo-5-fluorophenyl)propan-1-ol has been investigated for its potential as an inhibitor of various kinases and other enzymes that play a role in diseases such as cancer, inflammation, and neurological disorders. The< strong>fluorine atom in the aromatic ring enhances the compound's binding affinity by increasing its lipophilicity and electronic properties, while the< strong>bromo substituent can serve as a handle for further chemical modifications.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. By selectively inhibiting specific enzymes or receptors, (1R)-3-amino-1-(3-bromo-5-fluorophenyl)propan-1-ol could offer a more personalized approach to treatment, reducing systemic side effects and improving patient outcomes. Current research is focused on understanding how this compound interacts with its intended targets at a molecular level, which will be essential for optimizing its therapeutic potential.

The synthesis of (1R)-3-amino-1-(3-bromo-5-fluorophenyl)propan-1-ol presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in high purity. Techniques such as asymmetric hydrogenation and palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired stereocenter and functional groups. These synthetic strategies not only improve yield but also enhance scalability, making it more practical for industrial applications.

In addition to its pharmaceutical applications, (1R)-3-amino-1-(3-bromo-5-fluorophenyl)propan-1-ol has shown promise in materials science research. Its ability to form stable complexes with other molecules makes it a valuable building block for designing novel materials with specific properties. For instance, it could be used to create polymers or coatings that exhibit enhanced durability or biocompatibility. The versatility of this compound underscores its importance beyond traditional pharmaceuticals.

The regulatory landscape for new drug development continues to evolve, emphasizing the need for compounds that demonstrate both efficacy and safety. (1R)-3-amino-1-(3-bromo-5-fluorophenyl)propan-1-ol has been subjected to rigorous preclinical studies to assess its pharmacokinetic profile and potential toxicities. These studies are critical for determining whether the compound is suitable for human trials and ultimately for clinical use. The results of these studies will provide valuable insights into how this compound behaves within living systems and guide future development efforts.

The future prospects for (1R)-3-amino-1-(3-bromo-5-fluorophenyl)propan-1-ol are bright, with ongoing research aimed at expanding its applications across multiple therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in understanding its full potential. As new technologies emerge, such as high-throughput screening and computational modeling, the discovery of novel derivatives and analogs will become more efficient, further solidifying the importance of this compound in medicinal chemistry.